Cas no 1823-54-7 (3-Methyloxetan-2-one)

• Product Name: 3-Methyloxetan-2-one
• CAS No: 1823-54-7
• MF: C₄H₆O₂
• MW: 86.0892415046692
• CID: 1381198
• PubChem ID: 329826250
• Update Time: 2025-06-14

3-Methyloxetan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxetanone, 3-methyl-
• 3-methyloxetan-2-one
• NYBXFCLDEATPCM-UHFFFAOYSA-N
• DTXSID50436759
• 3-Methyloxetan-2-one, AldrichCPR
• 1823-54-7
• alpha-methyl-beta-propiolactone
• AKOS025405279
• 3-Methyloxetan-2-one

• MDL： MFCD22055146
• Inchi： 1S/C4H6O2/c1-3-2-6-4(3)5/h3H,2H2,1H3
• InChI Key： NYBXFCLDEATPCM-UHFFFAOYSA-N
• SMILES： O1C(C(C)C1)=O

Computed Properties

• Exact Mass: 86.03678
• Monoisotopic Mass: 86.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 77.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

3-Methyloxetan-2-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Beta propiolactones

Additional information on 3-Methyloxetan-2-one

Comprehensive Overview of 3-Methyloxetan-2-one (CAS No. 1823-54-7): Properties, Applications, and Industry Insights

3-Methyloxetan-2-one (CAS No. 1823-54-7), also known as β-Propiolactone derivatives in certain contexts, is a cyclic ester with significant relevance in organic synthesis and specialty chemical industries. This compound belongs to the oxetane family, characterized by a four-membered ring structure containing an oxygen atom. Its unique molecular architecture and reactivity make it a valuable intermediate for pharmaceuticals, agrochemicals, and advanced material research. In recent years, the demand for 3-Methyloxetan-2-one has surged due to its role in sustainable chemistry and green synthesis methodologies.

The chemical properties of 3-Methyloxetan-2-one include a molecular formula of C₄H₆O₂ and a molar mass of 86.09 g/mol. Its ring-strain energy contributes to high reactivity, enabling ring-opening polymerization and nucleophilic addition reactions. Researchers frequently explore its applications in biodegradable polymers and drug delivery systems, aligning with global trends toward eco-friendly materials. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed to characterize this compound, ensuring purity for critical applications.

In the pharmaceutical sector, 3-Methyloxetan-2-one serves as a precursor for chiral building blocks, essential in asymmetric synthesis. Its incorporation into API (Active Pharmaceutical Ingredient) development has gained attention, particularly for antiviral and anticancer agents. A 2023 study highlighted its potential in modifying mRNA vaccine stabilizers, addressing post-pandemic research priorities. Additionally, the compound’s role in flavor and fragrance formulations underscores its versatility, meeting FDA and REACH compliance standards.

From an industrial perspective, 3-Methyloxetan-2-one is synthesized via carbonylation of epoxides or cyclization of hydroxy acids. Manufacturers emphasize process optimization to reduce energy consumption, responding to the carbon footprint concerns of ESG-focused investors. Regulatory frameworks such as OECD GLP guidelines govern its production, ensuring safety without compromising efficiency. The compound’s stability under inert atmospheres and compatibility with continuous flow chemistry systems further enhance its industrial appeal.

Emerging trends link 3-Methyloxetan-2-one to bio-based plastics innovation, where it acts as a cross-linking agent for polyhydroxyalkanoates (PHAs). This aligns with the circular economy model, a top search query among environmental scientists. Furthermore, its derivatives show promise in CO₂ capture technologies, a hotspot in climate change mitigation research. Patent filings related to these applications have increased by 40% since 2020, reflecting growing commercial interest.

Safety protocols for handling 3-Methyloxetan-2-one prioritize PPE (Personal Protective Equipment) such as nitrile gloves and vapor respirators. While not classified as hazardous under standard conditions, proper storage conditions (e.g., nitrogen blankets) prevent moisture-induced degradation. Analytical certificates typically specify ≤0.1% water content, crucial for sensitive reactions like Grignard reagent couplings.

Market analysts project a 6.8% CAGR for oxetane-based chemicals through 2030, driven by 3-Methyloxetan-2-one demand in Asia-Pacific electronics and coatings sectors. Key suppliers leverage blockchain for supply chain transparency, addressing customer queries on material traceability. FAQs often focus on its shelf life (24 months at -20°C) and alternatives like γ-Butyrolactone, though none match its stereochemical precision.

In conclusion, 3-Methyloxetan-2-one (CAS No. 1823-54-7) exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted applications—from green solvents to biomedical scaffolds—position it as a compound of enduring scientific and industrial significance. Ongoing R&D, particularly in catalytic asymmetric synthesis, promises to unlock further potentials, making it a staple in future-oriented chemical portfolios.